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Compound of Interest

Compound Name: Dipyridamole-d16

Cat. No.: B10820675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial suppliers,

key specifications, and applications of Dipyridamole-d16, a deuterated analog of

Dipyridamole. This document is intended to assist researchers, scientists, and drug

development professionals in sourcing and utilizing this stable isotope-labeled compound for

their studies.

Introduction to Dipyridamole-d16
Dipyridamole-d16 is a deuterated form of Dipyridamole, a phosphodiesterase inhibitor with

antiplatelet and vasodilatory properties. The replacement of 16 hydrogen atoms with deuterium

atoms results in a molecule with a higher mass, making it an ideal internal standard for

bioanalytical studies involving the quantification of Dipyridamole by mass spectrometry.[1][2][3]

The use of a stable isotope-labeled internal standard like Dipyridamole-d16 is crucial for

correcting for variability during sample preparation and analysis, thereby enhancing the

accuracy and precision of quantitative assays.[3]

Commercial Suppliers and Product Specifications
Several commercial suppliers offer Dipyridamole-d16 for research purposes. The following

table summarizes the available information on their products. Researchers are advised to

request a Certificate of Analysis (CoA) from the supplier for detailed, lot-specific information.
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Supplier
Product

Name

CAS

Number

Molecular

Formula

Molecular

Weight

Purity/Isot

opic

Enrichme

nt

Availability

Cayman

Chemical

Dipyridamo

le-d16

2712261-

50-0

C₂₄H₂₄D₁₆

N₈O₄

520.7

g/mol

≥99%

deuterated

forms (d₁-

d₁₆)

Inquire

MedchemE

xpress

Dipyridamo

le-d16

Not

specified

C₂₄H₂₄D₁₆

N₈O₄

520.72

g/mol
Inquire Get quote

Alfa

Chemistry

Dipyridamo

le-d16

Not

specified

C₂₄H₂₄D₁₆

N₈O₄

520.73

g/mol
Inquire Inquire

Veeprho
Dipyridamo

le-D16

Not

specified

Not

specified

Not

specified
Inquire

Request a

Quote

Experimental Protocol: Bioanalytical Quantification
of Dipyridamole using LC-MS/MS
The following is a generalized protocol for the quantification of Dipyridamole in a biological

matrix (e.g., plasma) using Dipyridamole-d16 as an internal standard with Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This protocol is a composite of

methodologies described in the scientific literature and should be optimized for specific

experimental conditions.

1. Materials and Reagents:

Dipyridamole analytical standard

Dipyridamole-d16 (Internal Standard)

Human plasma (or other relevant biological matrix)

Acetonitrile (ACN), HPLC grade
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Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Protein precipitation solvent (e.g., Acetonitrile with 0.1% formic acid)

2. Preparation of Stock and Working Solutions:

Dipyridamole Stock Solution (1 mg/mL): Accurately weigh and dissolve Dipyridamole in

methanol.

Dipyridamole-d16 Stock Solution (1 mg/mL): Accurately weigh and dissolve Dipyridamole-
d16 in methanol.

Working Solutions: Prepare serial dilutions of the Dipyridamole stock solution in a 50:50

mixture of acetonitrile and water to create calibration standards. Prepare a working solution

of Dipyridamole-d16 at an appropriate concentration in the same diluent.

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, calibration standard, or quality control sample, add a fixed

volume of the Dipyridamole-d16 working solution.

Add three volumes of cold protein precipitation solvent (e.g., 300 µL of acetonitrile with 0.1%

formic acid).

Vortex mix for 1-2 minutes to ensure complete protein precipitation.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:
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Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate Dipyridamole from matrix components.

Flow Rate: 0.3-0.5 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Dipyridamole: Monitor a specific precursor-to-product ion transition (e.g., m/z 505.3 →

385.2).

Dipyridamole-d16: Monitor the corresponding transition for the deuterated analog (e.g.,

m/z 521.3 → 397.2).

Optimize collision energy and other MS parameters for maximum signal intensity.

5. Data Analysis:

Integrate the peak areas for both Dipyridamole and Dipyridamole-d16.

Calculate the peak area ratio of Dipyridamole to Dipyridamole-d16.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of Dipyridamole in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow for a bioanalytical experiment using

Dipyridamole-d16 as an internal standard.

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample Add Dipyridamole-d16 (IS) Protein Precipitation Centrifugation Collect Supernatant LC SeparationInject MS/MS Detection (MRM) Peak Integration Calculate Peak Area Ratio (Analyte/IS) Calibration Curve Quantification

Click to download full resolution via product page

Caption: Bioanalytical workflow for Dipyridamole quantification.

Signaling Pathway of Dipyridamole
Dipyridamole primarily exerts its effects through the inhibition of phosphodiesterases (PDEs)

and the inhibition of adenosine uptake. The following diagram illustrates these key signaling

pathways.
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Caption: Dipyridamole's mechanism of action pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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